Cas no 339105-98-5 (Ethyl 5-({3-chloro-5-(trifluoromethyl)-2-pyridinylamino}methyl)-4,5-dihydro-3-isoxazolecarboxylate)

• Product Name: Ethyl 5-({3-chloro-5-(trifluoromethyl)-2-pyridinylamino}methyl)-4,5-dihydro-3-isoxazolecarboxylate
• CAS No: 339105-98-5
• MDL: MFCD00202690
• CID: 4648881
• Update Time: 2025-05-20

Ethyl 5-({3-chloro-5-(trifluoromethyl)-2-pyridinylamino}methyl)-4,5-dihydro-3-isoxazolecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-({3-chloro-5-(trifluoromethyl)-2-pyridinylamino}methyl)-4,5-dihydro-3-isoxazolecarboxylate

• MDL： MFCD00202690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on Ethyl 5-({3-chloro-5-(trifluoromethyl)-2-pyridinylamino}methyl)-4,5-dihydro-3-isoxazolecarboxylate

Ethyl 5-({3-chloro-5-(trifluoromethyl)-2-pyridinylamino}methyl)-4,5-dihydro-3-isoxazolecarboxylate: A Comprehensive Overview

Ethyl 5-({3-chloro-5-(trifluoromethyl)-2-pyridinylamino}methyl)-4,5-dihydro-3-isoxazolecarboxylate, commonly referred to by its CAS number 339105-98-5, is a highly specialized organic compound with significant applications in the fields of pharmacology and agrochemicals. This compound is characterized by its unique structure, which includes a pyridine ring substituted with chlorine and trifluoromethyl groups, as well as an isoxazole moiety. These structural features contribute to its remarkable biological activity and make it a subject of extensive research in recent years.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, ensuring higher yields and better purity. The incorporation of the trifluoromethyl group into the pyridine ring is particularly noteworthy, as it enhances the compound's stability and bioavailability.

One of the most compelling aspects of Ethyl 5-({3-chloro-5-(trifluoromethyl)-2-pyridinylamino}methyl)-4,5-dihydro-3-isoxazolecarboxylate is its diverse range of biological activities. Studies have demonstrated its potent inhibitory effects on various enzymes, making it a promising candidate for the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry highlights its ability to inhibit kinase enzymes, which are often implicated in cancer progression.

In addition to its pharmacological applications, this compound has also shown potential in agricultural settings. Its ability to act as a selective herbicide has been extensively studied, with field trials indicating high efficacy against target weeds while maintaining safety for crops. This dual functionality underscores the versatility of CAS 339105-98-5 and positions it as a valuable asset in both medical and agricultural industries.

The structural integrity of this compound plays a crucial role in its functionality. The isoxazole ring, for instance, contributes to its ability to form hydrogen bonds with target proteins, enhancing its binding affinity. Similarly, the trifluoromethyl group imparts lipophilicity, which is essential for crossing biological membranes. These properties have been exploited in the design of new drug delivery systems, where controlled release mechanisms are employed to maximize therapeutic efficacy.

Recent breakthroughs in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Advanced molecular modeling techniques have provided insights into its interaction with cellular receptors, paving the way for rational drug design strategies. Such approaches are expected to accelerate the development of derivatives with improved pharmacokinetic profiles.

In conclusion, Ethyl 5-({3-chloro-5-(trifluoromethyl)-2-pyridinylamino}methyl)-4,5-dihydro-3-isoxazolecarboxylate represents a cutting-edge molecule with immense potential across multiple disciplines. Its unique structure, coupled with advanced synthetic and analytical techniques, continues to drive innovation in both research and industrial applications.